Cas no 31008-18-1 (Magnolin)

Magnolin, the main component of Magnolia liliiflora, targets ERK1 and ERK2 with ic50s of 87 nm and 16.5 nm, respectively, thereby inhibiting the ras/erks/rsk2 signaling pathway

Magnolin structure

Product Name:Magnolin

CAS No:31008-18-1

Molecular Formula:C₂₃H₂₈O₇

Molecular Weight:416.46422

MDL:MFCD07783722

CID:53680

PubChem ID:169234

Magnolin Properties

Names and Identifiers

- Magnolin
- Medioresinol dimethyl ether
- tetrahydro-4-(3,4,5-trimethoxyphenyl)-,(1S,3aR,4S,6aR)-
- 1H,3H-Furo[3,4-c]furan,1-(3,4-dimethoxyphenyl)tetrahydro-4-(3,4,5-trimethoxyphenyl)-, (1S,3aR,4S,6aR)-
- 5-methoxyeudesmin
- Maglin
- (+)-Magnolin
- (1S-(1.ALPHA.,3A.ALPHA.,4.ALPHA.,6A.ALPHA.))-1H,3H-FURO(3,4-C)FURAN, 1.ALPHA.-(3,4-DIMETHOXYPHENYL)-3A.ALPHA.,4,6,6A.ALPHA.-TETRAHYDRO-4.ALPHA.-(3,4,5-TRIMETHOXYPHENYL)-, (+)-
- 1ST14741
- 95DA2NWV8P
- 31008-18-1
- CS-6942
- (1S,3aR,4S,6aR)-1-(3,4-dimethoxyphenyl)-4-(3,4,5-trimethoxyphenyl)-hexahydrofuro[3,4-c]furan
- 1-(3,4-dimethoxyphenyl)-4-(3,4,5-trimethoxyphenyl)perhydrofuro[3,4-c]furan
- 41689-51-4
- UNII-95DA2NWV8P
- CCG-268841
- MFCD07783722
- DTXSID10953134
- AC-34491
- 1H,3H-Furo(3,4-c)furan, 1-(3,4-dimethoxyphenyl)tetrahydro-4-(3,4,5-trimethoxyphenyl)-, (1S-(1alpha,3alpha,4alpha,6aalpha))-
- (3S,3aR,6S,6aR)-3-(3,4-dimethoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
- SCHEMBL18013408
- Q-100391
- BDBM50541534
- (+/-)-Magnolin
- HY-N1374
- (1S-(1alpha,3Aalpha,4alpha,6Aalpha))-1H,3H-FURO(3,4-C)FURAN, 1alpha-(3,4-DIMETHOXYPHENYL)-3Aalpha,4,6,6Aalpha-TETRAHYDRO-4alpha-(3,4,5-TRIMETHOXYPHENYL)-, (+)-
- 1H,3H-FURO(3,4-C)FURAN, 1-(3,4-DIMETHOXYPHENYL)TETRAHYDRO-4-(3,4,5-TRIMETHOXYPHENYL)-, (1S,3AR,4S,6AR)-
- 1-(3,4-Dimethoxyphenyl)-4-(3,4,5-trimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan
- AKOS015896749
- XM73931
- AS-74802
- (1s,3ar,4s,6ar)-1-(3,4-dimethoxyphenyl)-4-(3,4,5-trimethoxyphenyl)tetrahydro-1h,3h-furo[3,4-c]furan
- s9102
- (1S,3AR,4S,6AR)-1-(3,4-DIMETHOXYPHENYL)-4-(3,4,5-TRIMETHOXYPHENYL)-HEXAHYDROFURO(3,4-C)FURAN
- 1H,3H-Furo[3,4-c]furan, 1-(3,4-dimethoxyphenyl)tetrahydro-4-(3,4,5-trimethoxyphenyl)-, (1S,3aR,4S,6aR)-
- CHEMBL519926
- 1275595-33-9
- (+)-Epimagnolin
- (+)-Epimagnolin A
- +Expand
- MDL： MFCD07783722
- InChIKey： MFIHSKBTNZNJIK-RZTYQLBFSA-N
- Inchi： InChI=1S/C23H28O7/c1-24-17-7-6-13(8-18(17)25-2)21-15-11-30-22(16(15)12-29-21)14-9-19(26-3)23(28-5)20(10-14)27-4/h6-10,15-16,21-22H,11-12H2,1-5H3/t15-,16-,21+,22+/m0/s1
- SMILES： COC1=C(OC)C(OC)=CC([C@H]2OC[C@]3([H])[C@@H](C4=CC=C(OC)C(OC)=C4)OC[C@@]32[H])=C1

Computed Properties

Exact Mass: 416.183503g/mol
Surface Charge: 0
XLogP3: 2.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 7
Monoisotopic Mass: 416.183503g/mol
Monoisotopic Mass: 416.183503g/mol
Topological Polar Surface Area: 64.6Å²
Heavy Atom Count: 30
Complexity: 532
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 416.5

Experimental Properties

LogP: 3.80480
PSA: 64.61000
Refractive Index: 1.541
Boiling Point: 536.9℃ at 760mmHg
Melting Point: 91.4-92.9°C
Flash Point: 215.6±30.0 °C
Color/Form: Oil
Specific Rotation: +60.6 ° (140mg/10mL chloroform)
Density: 1.1780

Magnolin Security Information

Safety Instruction： 24/25
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Magnolin Customs Data

HS CODE：29329990

Magnolin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0032DY-1mg	1H,3H-Furo[3,4-c]furan, 1-(3,4-dimethoxyphenyl)tetrahydro-4-(3,4,5-trimethoxyphenyl)-, (1S,3aR,4S,6aR)-	31008-18-1	98%(HPLC)	1mg	$57.00	2024-05-06
A2B Chem LLC	AB42262-1mg	1H,3H-Furo[3,4-c]furan, 1-(3,4-dimethoxyphenyl)tetrahydro-4-(3,4,5-trimethoxyphenyl)-, (1S,3aR,4S,6aR)-	31008-18-1	≥98%	1mg	$29.00	2024-04-20
abcr	AB400287-1mg	Magnolin ; .	31008-18-1		1mg	€102.80	2024-07-23
Ambeed	A638069-25mg	(1S,3aR,4S,6aR)-1-(3,4-Dimethoxyphenyl)-4-(3,4,5-trimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan	31008-18-1	98+%	25mg	$86.0	2024-05-31
Apollo Scientific	BISN0196-5mg	Magnolin	31008-18-1		5mg	£70.00	2024-05-23
ChemFaces	CFN98391-20mg	Magnolin	31008-18-1	>=98%	20mg	$100
ChemScence	CS-6942-5mg	Magnolin	31008-18-1	99.98%	5mg	$79.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0915-20mg	Magnolin	31008-18-1	98%	20mg	$65	2023-09-20
DC Chemicals	DCM-031-20 mg	magnolin	31008-18-1	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D963257-5mg	1H,3H-Furo[3,4-c]furan, 1-(3,4-dimethoxyphenyl)tetrahydro-4-(3,4,5-trimethoxyphenyl)-, (1S,3aR,4S,6aR)-	31008-18-1	98+%	5mg	$170	2022-05-25